N,N-Didesmethylmifepristone
N,N-Didesmethylmifepristone
Brand Name:
Vulcanchem
CAS No.:
104004-92-4
VCID:
VC0024153
InChI:
InChI=1S/C27H31NO2/c1-3-13-27(30)14-12-24-22-10-6-18-15-20(29)9-11-21(18)25(22)23(16-26(24,27)2)17-4-7-19(28)8-5-17/h4-5,7-8,15,22-24,30H,6,9-12,14,16,28H2,1-2H3/t22-,23+,24-,26-,27-/m0/s1
SMILES:
CC#CC1(CCC2C1(CC(C3=C4CCC(=O)C=C4CCC23)C5=CC=C(C=C5)N)C)O
Molecular Formula:
C27H31NO2
Molecular Weight:
401.5 g/mol
N,N-Didesmethylmifepristone
CAS No.: 104004-92-4
Reference Standards
VCID: VC0024153
Molecular Formula: C27H31NO2
Molecular Weight: 401.5 g/mol
| CAS No. | 104004-92-4 |
|---|---|
| Product Name | N,N-Didesmethylmifepristone |
| Molecular Formula | C27H31NO2 |
| Molecular Weight | 401.5 g/mol |
| IUPAC Name | (8S,11R,13S,14S,17S)-11-(4-aminophenyl)-17-hydroxy-13-methyl-17-prop-1-ynyl-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C27H31NO2/c1-3-13-27(30)14-12-24-22-10-6-18-15-20(29)9-11-21(18)25(22)23(16-26(24,27)2)17-4-7-19(28)8-5-17/h4-5,7-8,15,22-24,30H,6,9-12,14,16,28H2,1-2H3/t22-,23+,24-,26-,27-/m0/s1 |
| Standard InChIKey | MIPBCIAEOBOEKD-YEEPMTPTSA-N |
| Isomeric SMILES | CC#C[C@@]1(CC[C@@H]2[C@@]1(C[C@@H](C3=C4CCC(=O)C=C4CC[C@@H]23)C5=CC=C(C=C5)N)C)O |
| SMILES | CC#CC1(CCC2C1(CC(C3=C4CCC(=O)C=C4CCC23)C5=CC=C(C=C5)N)C)O |
| Canonical SMILES | CC#CC1(CCC2C1(CC(C3=C4CCC(=O)C=C4CCC23)C5=CC=C(C=C5)N)C)O |
| Synonyms | (11β,17β)-11-(4-Aminophenyl)-17-hydroxy-17-(1-propyn-1-yl)-estra-4,9-dien-3-one; RU 42848; Didesmethyl Mifepristone; |
| PubChem Compound | 16654965 |
| Last Modified | Nov 11 2021 |
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